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Cat. No.: B1580869
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An In-depth Technical Guide to the Spectroscopic Characterization of S-Propyl Thioacetate

Introduction
S-Propyl thioacetate (CAS No. 2307-10-0) is a thioester compound with the molecular formula

C₅H₁₀OS.[1][2][3] As a key component in the flavor profile of certain foods, notably those in the

Allium genus like onions, its distinct sulfurous and savory aroma is of great interest to the flavor

and fragrance industry.[4][5] Beyond its organoleptic properties, the thioester functional group

makes it a versatile intermediate in organic synthesis.[4] For researchers in drug development

and chemical synthesis, precise structural confirmation and purity assessment are paramount.

This guide provides a comprehensive analysis of the core spectroscopic techniques—Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used to characterize

S-Propyl thioacetate, offering field-proven insights into data acquisition and interpretation.

The unambiguous identification of S-Propyl thioacetate relies on the synergistic application of

these techniques. Each method provides a unique piece of the structural puzzle, and together,

they form a self-validating system for characterization.
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Below is the chemical structure of S-Propyl thioacetate, with atoms numbered for clear

reference in the subsequent spectroscopic analysis.

Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve Sample
in CDCl₃

Transfer to
NMR Tube

Insert into
Spectrometer

Acquire FID

Fourier Transform

Phase & Baseline
Correction

Integration & Peak
Picking

Structural
Interpretation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1580869/docs?utm_src=pdf-body#spectroscopic-data-of-s-propyl-thioacetate-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for NMR spectroscopic analysis.

¹H NMR Data Summary

Signal
Assigned
Protons

Chemical
Shift (δ,
ppm)

Multiplicity Integration J (Hz)

a C5H₃ ~ 0.98 Triplet (t) 3H ~ 7.4

b C4H₂ ~ 1.62 Sextet 2H ~ 7.4

c C3H₂ ~ 2.85 Triplet (t) 2H ~ 7.4

d C1H₃ ~ 2.32 Singlet (s) 3H N/A

Interpretation of the ¹H NMR Spectrum
The ¹H NMR spectrum of S-Propyl thioacetate presents four distinct signals, consistent with

its structure.

Signal 'a' (δ ~ 0.98, 3H, triplet): This upfield signal corresponds to the terminal methyl

protons (C5H₃) of the propyl group. It appears as a triplet because its two neighboring

protons on C4 split it according to the n+1 rule (2+1=3).

Signal 'b' (δ ~ 1.62, 2H, sextet): These are the methylene protons (C4H₂) of the propyl chain.

They are coupled to both the C5 methyl group (3 protons) and the C3 methylene group (2

protons), resulting in a complex multiplet that approximates a sextet ( (3+1) * (2+1) is more

complex, but often appears as n+1 = 5+1=6 peaks).

Signal 'c' (δ ~ 2.85, 2H, triplet): This downfield triplet is assigned to the methylene protons

(C3H₂) directly attached to the electron-withdrawing sulfur atom. This deshielding effect

shifts the signal downfield compared to a standard alkane methylene group. It is split into a

triplet by the two adjacent protons on C4 (2+1=3).

Signal 'd' (δ ~ 2.32, 3H, singlet): This sharp singlet represents the three protons of the acetyl

methyl group (C1H₃). Since there are no adjacent protons, the signal is not split and appears
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as a singlet.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon NMR provides information on the number of non-equivalent carbon atoms and their

chemical environments.

Experimental Protocol: ¹³C NMR Acquisition
The protocol is similar to that for ¹H NMR, but requires a higher sample concentration (20-50

mg) and a significantly larger number of scans due to the low natural abundance of the ¹³C

isotope. Proton decoupling is typically used to simplify the spectrum, resulting in a single sharp

peak for each unique carbon atom.

¹³C NMR Data Summary
Assigned Carbon Chemical Shift (δ, ppm)

C5 ~ 13.4

C4 ~ 22.8

C3 ~ 30.8

C1 ~ 31.5

C2 (C=O) ~ 195.0

Note: Data sourced from SpectraBase and consistent with known chemical shifts for thioesters.

[6]

Interpretation of the ¹³C NMR Spectrum
Carbonyl Carbon (C2, δ ~ 195.0): The most downfield signal is characteristic of a thioester

carbonyl carbon. This is significantly different from the carbonyl of a typical ester (~170 ppm),

providing a key diagnostic marker.

Alkyl Carbons (C1, C3, C4, C5): The remaining four signals in the upfield region correspond

to the four sp³ hybridized carbons.
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C1 (δ ~ 31.5): The acetyl methyl carbon.

C3 (δ ~ 30.8): The methylene carbon attached to sulfur.

C4 (δ ~ 22.8): The central methylene carbon of the propyl group.

C5 (δ ~ 13.4): The terminal methyl carbon, which is the most shielded and thus appears

furthest upfield.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the presence of specific

functional groups within a molecule by measuring the absorption of infrared radiation at

characteristic vibrational frequencies.

Experimental Protocol: IR Spectrum Acquisition
Sample Preparation: A drop of neat S-Propyl thioacetate liquid is placed between two

polished salt (NaCl or KBr) plates.

Data Acquisition: The plates are mounted in the spectrometer, and the IR spectrum is

recorded, typically over the range of 4000 to 600 cm⁻¹. A background spectrum of air is

recorded first and automatically subtracted.

Corresponding IR Absorption

S-Propyl Thioacetate

C=O (Thioester) C-H (sp³) C-S

~1690 cm⁻¹ (Strong) 2850-3000 cm⁻¹ (Medium) ~700-600 cm⁻¹ (Weak)

Click to download full resolution via product page
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Caption: Correlation of functional groups to IR absorption frequencies.

IR Data Summary
Frequency (cm⁻¹) Intensity

Functional Group
Assignment

2965-2875 Medium-Strong C-H (sp³) stretching

~ 1690 Strong, Sharp C=O (Thioester) stretching

~ 1460 Medium C-H bending

~ 1130 Medium C-C stretching

~ 650 Weak-Medium C-S stretching

Note: Data is based on the evaluated reference spectrum from the Coblentz Society collection,

available via the NIST Chemistry WebBook. [1]

Interpretation of the IR Spectrum
The IR spectrum provides definitive evidence for the key functional groups in S-Propyl
thioacetate.

C=O Stretch (~1690 cm⁻¹): The most prominent and diagnostic peak is the strong absorption

for the thioester carbonyl group. This frequency is notably lower than that of a typical ester

(~1735 cm⁻¹) due to the reduced resonance contribution of the sulfur atom's lone pair

compared to oxygen. This is a critical piece of evidence for identifying the thioester moiety.

C-H Stretches (2965-2875 cm⁻¹): These absorptions confirm the presence of the alkyl

(propyl and acetyl) portions of the molecule.

C-S Stretch (~650 cm⁻¹): A weaker absorption in the fingerprint region is indicative of the

carbon-sulfur single bond.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound and offers structural clues

based on its fragmentation pattern upon ionization. For a volatile compound like S-Propyl
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thioacetate, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is

the method of choice.

Experimental Protocol: GC-MS Analysis
Sample Preparation: A dilute solution of S-Propyl thioacetate is prepared in a volatile

organic solvent (e.g., dichloromethane or ethyl acetate).

Injection: A small volume (1 µL) is injected into the GC, where it is vaporized and separated

from the solvent on a capillary column.

Ionization: As the compound elutes from the GC column, it enters the MS source, where it is

bombarded with high-energy electrons (typically 70 eV). This process, known as Electron

Ionization (EI), ejects an electron to form a radical cation (the molecular ion, M⁺•).

Fragmentation & Detection: The high energy of the molecular ion causes it to fragment into

smaller, characteristic ions. These ions are separated by their mass-to-charge ratio (m/z) and

detected.

MS Data Summary
The molecular weight of S-Propyl thioacetate (C₅H₁₀OS) is 118.20 g/mol . [6]

m/z Relative Intensity Proposed Fragment Ion

118 Moderate
[C₅H₁₀OS]⁺• (Molecular

Ion, M⁺•)

75 High [CH₃CH₂CH₂S]⁺

43 100% (Base Peak) [CH₃CO]⁺

| 41 | High | [C₃H₅]⁺ (Allyl cation from propyl group) |

Note: Fragmentation data is compiled from the NIST Mass Spectrometry Data Center and

PubChem. [6][7]

Interpretation of the Mass Spectrum
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Molecular Ion (m/z 118): The presence of a peak at m/z 118 confirms the molecular weight of

the compound. [6]* Base Peak (m/z 43): The most intense peak in the spectrum (the base

peak) occurs at m/z 43. This corresponds to the highly stable acetyl cation, [CH₃CO]⁺. This

fragment results from the cleavage of the C-S bond, a characteristic and dominant

fragmentation pathway for thioacetates. Its high abundance is a powerful diagnostic tool.

Other Key Fragments: The peak at m/z 75 represents the propylthio cation, [CH₃CH₂CH₂S]⁺,

formed by the loss of the acetyl group. The peak at m/z 41 is characteristic of the propyl

fragment, which often rearranges to the stable allyl cation.

[CH₃C(=O)SCH₂CH₂CH₃]⁺•
m/z = 118

[CH₃CO]⁺
m/z = 43

(Base Peak)

α-cleavage

[SCH₂CH₂CH₃]⁺
m/z = 75

α-cleavage

Click to download full resolution via product page

Need Custom Synthesis?
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To cite this document: BenchChem. [Spectroscopic data of S-Propyl thioacetate (NMR, IR,
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580869/docs#spectroscopic-data-of-s-propyl-
thioacetate-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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